Cas no 53078-69-6 (2-Methoxy-4-methylbenzonitrile)

• Product Name: 2-Methoxy-4-methylbenzonitrile
• CAS No: 53078-69-6
• Molecular Formula: C₉H₉NO
• Molecular Weight: 147.1739
• MDL: MFCD11847156
• CID: 838007
• PubChem ID: 12495373

2-Methoxy-4-methylbenzonitrile Properties

Names and Identifiers

• 2-Methoxy-4-methylbenzonitrile
• 2-CYANO-5-METHYLANISOLE
• KSC494S7B
• 4-methyl-2-methoxybenzonitrile
• 4-CYANO-3-METHOXYTOLUENE
• AFCQKLCTKJQOFR-UHFFFAOYSA-N
• CL8173
• CM13131
• AS05867
• AB0025316
• W6756
• ST24032499
• Z1741976870

• MDL： MFCD11847156
• InChIKey： AFCQKLCTKJQOFR-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO/c1-7-3-4-8(6-10)9(5-7)11-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C1=C(C#N)C([H])=C([H])C(C([H])([H])[H])=C1[H]

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 11
• Complexity: 170
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 1.87528
• PSA: 33.02000
• Boiling Point: 281.4±20.0 ºC (760 Torr),
• Flash Point: 118.2±15.6 ºC,
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),

2-Methoxy-4-methylbenzonitrile Security Information

• Safety Instruction： 26-36/37
• Dangerous goods sign：
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/38-43
• Signal Word：Warning

2-Methoxy-4-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides